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Compound of Interest

Compound Name: Guanoxan

Cat. No.: B1210025 Get Quote

Guanoxan Technical Support Center
Disclaimer: Guanoxan is an antihypertensive drug that was withdrawn from the market due to

significant liver toxicity.[1][2] It is not intended for current therapeutic or general research use.

The following information is provided for historical, toxicological, and safety-handling purposes

for professionals who may encounter this compound in a research or archival setting.

Frequently Asked Questions (FAQs)
Q1: What is Guanoxan?

Guanoxan is a sympatholytic drug formerly used as an antihypertensive agent.[2][3] It was

marketed under the brand name Envacar by Pfizer in the UK but was withdrawn due to

hepatotoxicity.[1][2] Its mechanism of action is similar to guanethidine.[1][3]

Q2: What are the primary hazards associated with Guanoxan?

The primary health hazard of Guanoxan is liver damage.[1][3] According to safety data, it is

also harmful if swallowed or inhaled, causes skin and serious eye irritation, and is harmful to

aquatic life.[4]

Q3: What are the known chemical and physical properties of Guanoxan?

Guanoxan's properties are summarized in the table below.
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Property Value Source

Molecular Formula C10H13N3O2 [1][5][6]

Molecular Weight 207.23 g/mol [1][6]

Melting Point 164-165 °C [5][7]

Boiling Point 339.3±45.0 °C (Predicted) [7]

Density 1.40±0.1 g/cm3 (Predicted) [7]

Solubility Soluble in water. [7]

Appearance White crystalline powder. [7]

Troubleshooting Guide
As Guanoxan is not used in active experiments, this guide focuses on safety and handling

issues.

Issue: Accidental Spill

Solution:

Evacuate and Restrict Access: Immediately evacuate all personnel from the affected area

and restrict access.[8]

Personal Protective Equipment (PPE): Before cleanup, don appropriate PPE, including

double chemotherapy gloves, a solid-front barrier gown, and safety goggles or a full-face

shield.[8][9] If there is a risk of airborne dust, respiratory protection may be necessary.[8]

Containment: For a small spill, cover it with an absorbent material.

Cleanup: Carefully clean the spill area with a detergent solution and then with clean water.[8]

Waste Disposal: Double-bag all contaminated materials in plastic bags labeled with the

contents and dispose of them as hazardous waste.[8]

Reporting: Report the spill to the appropriate environmental health and safety office.[8]
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Issue: Accidental Exposure

Solution:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove

contaminated clothing. If skin irritation occurs, seek medical advice.[4]

Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Ingestion: Do NOT induce vomiting. Call a poison control center or doctor immediately.[10]

Experimental Protocols
Due to its withdrawal from the market, there are no current, validated experimental protocols for

the use of Guanoxan. Researchers studying this compound should develop their own

protocols with a strong emphasis on safety and containment, following modern guidelines for

handling hazardous drugs.[8][11]

Handling and Disposal Workflow
The following diagram outlines the general workflow for the safe handling and disposal of a

hazardous chemical like Guanoxan.
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Caption: Workflow for Safe Handling and Disposal of Guanoxan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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